Cas no 55749-37-6 (4(1H)-Pyrimidinone, 2-(butylthio)-6-methyl-)

• Product Name: 4(1H)-Pyrimidinone, 2-(butylthio)-6-methyl-
• CAS No: 55749-37-6
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 350991
• PubChem ID: 135414048
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(butylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(butylthio)-6-methyl-
• 2-butylsulfanyl-6-methyl-1H-pyrimidin-4-one
• 2-(Butylthio)-6-methylpyrimidin-4(1H)-one
• AKOS001606887
• SR-01000477744-1
• ST025748
• 2-(BUTYLSULFANYL)-6-METHYL-3,4-DIHYDROPYRIMIDIN-4-ONE
• SR-01000477744
• EU-0001792
• MFCD01246326
• SR-01000402331-1
• 2-(Butylsulfanyl)-6-methyl-4(1H)-pyrimidinone #
• 2-(butylthio)-6-methylpyrimidine-4-ol
• 2-Butyl-6-methylthiouracil
• DTXSID80343240
• SR-01000402331
• AKOS000656032
• 55749-37-6
• AKOS003573710
• IJMZSUIAWNDYKA-UHFFFAOYSA-N
• 2-butylthio-6-methylhydropyrimidin-4-one

• Inchi： 1S/C9H14N2OS/c1-3-4-5-13-9-10-7(2)6-8(12)11-9/h6H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： IJMZSUIAWNDYKA-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(N1)=O)CCCC

Computed Properties

• Exact Mass: 198.08282
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46